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Compound of Interest

Compound Name: 4-Bromo-5-chloro-2-methylaniline

Cat. No.: B1277025 Get Quote

Technical Guide: Safe Handling of 4-Bromo-5-
chloro-2-methylaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling precautions for 4-
Bromo-5-chloro-2-methylaniline, a crucial intermediate in various synthetic applications.

Adherence to these guidelines is essential to ensure a safe laboratory environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-Bromo-5-chloro-2-methylaniline
is presented below.
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Property Value

Molecular Formula C₇H₇BrClN[1]

Molecular Weight 220.49 g/mol [1]

Appearance Solid (form may vary)

InChI
InChI=1S/C7H7BrClN/c1-4-2-5(8)6(9)3-

7(4)10/h2-3H,10H2,1H3[1]

InChIKey VMYZAFFWRFOHME-UHFFFAOYSA-N[1]

SMILES CC1=CC(=C(C=C1N)Cl)Br[1]

CAS Number 30273-47-3[1]

Hazard Identification and Classification
4-Bromo-5-chloro-2-methylaniline is classified as a hazardous substance. The following

table summarizes its GHS classifications.[1]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity,

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation[1]

Signal Word: Warning[1]

Hazard Pictograms:
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GHS07
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Caption: GHS07 - Exclamation Mark

Safe Handling and Storage Protocols
Adherence to proper handling and storage protocols is critical to minimize exposure and

ensure safety.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
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Personal Protective Equipment (PPE) Protocol

Start Handling Procedure

Conduct Risk Assessment

Select Appropriate PPE

Wear Chemical Safety Goggles
(EN166 Compliant)

Wear Chemical Resistant Gloves
Wear Lab Coat or
Protective Clothing

Is Respiratory Protection Needed?

Use Approved Respirator
(NIOSH/MSHA/EN 149)

Yes

Proceed with Handling

No

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment Workflow.

Handling
Wash hands thoroughly after handling.

Minimize dust generation and accumulation.
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Avoid contact with eyes, skin, and clothing.

Use with adequate ventilation.

Keep container tightly closed when not in use.

Avoid ingestion and inhalation.

Storage
Store in a tightly closed container.

Store in a cool, dry, well-ventilated area away from incompatible substances.

Incompatible materials include acids, strong oxidizing agents, acid anhydrides, acid

chlorides, and chloroformates.

Emergency Procedures
In the event of an exposure or spill, follow these emergency procedures.

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Remove from exposure and move to fresh air

immediately. If breathing is difficult, give oxygen.

Get medical aid.

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.

Ingestion

Do NOT induce vomiting. If conscious and alert,

rinse mouth and drink 2-4 cupfuls of milk or

water. Get medical aid.
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Spills and Leaks
Vacuum or sweep up material and place it into a suitable disposal container.

Clean up spills immediately, observing precautions in the Protective Equipment section.

Avoid generating dusty conditions.

Provide ventilation.

Emergency Response Protocol

Exposure Event Occurs

Identify Exposure Route

Inhalation

Inhalation

Skin Contact

Skin

Eye Contact

Eye

Ingestion

Ingestion

Move to Fresh Air
Provide Oxygen if Needed

Flush Skin with Water (15 min)
Remove Contaminated Clothing

Flush Eyes with Water (15 min)
Rinse Mouth

Drink Water/Milk (if conscious)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-Aid Response for Exposure Incidents.
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Stability and Reactivity
Chemical Stability: Stable at room temperature in closed containers under normal storage

and handling conditions.

Conditions to Avoid: Incompatible materials, dust generation, excess heat, strong oxidants.

Incompatibilities with Other Materials: Oxidizing agents, acids, acid anhydrides,

chloroformates, acid chlorides.

Hazardous Decomposition Products: Hydrogen chloride, nitrogen oxides, carbon monoxide,

carbon dioxide, hydrogen bromide.

Hazardous Polymerization: Has not been reported.

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

Safety Data Sheet (SDS). Always refer to the manufacturer's SDS for the most current and

complete information. All personnel handling this chemical should be adequately trained in its

safe use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1277025#4-bromo-5-chloro-2-methylaniline-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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